Cas no 1427080-37-2 (6-bromobenzodisothiazol-3(2H)-one 1-oxide)

• Product Name: 6-bromobenzodisothiazol-3(2H)-one 1-oxide
• CAS No: 1427080-37-2
• MF: C₇H₄BrNO₂S
• MW: 246.081159591675
• MDL: MFCD24368714
• CID: 5055388
• PubChem ID: 122200697
• Update Time: 2025-06-09

6-bromobenzodisothiazol-3(2H)-one 1-oxide Chemical and Physical Properties

Names and Identifiers

• 6-Bromobenzo[d]isothiazol-3(2H)-one 1-oxide
• 6-bromo-1-oxo-1,2-benzothiazol-3-one
• 6-bromobenzodisothiazol-3(2H)-one 1-oxide

• MDL： MFCD24368714
• Inchi： 1S/C7H4BrNO2S/c8-4-1-2-5-6(3-4)12(11)9-7(5)10/h1-3H,(H,9,10)
• InChI Key： KWKIZTMNUKDXAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(NS(C=2C=1)=O)=O

Computed Properties

• Exact Mass: 244.91461 g/mol
• Monoisotopic Mass: 244.91461 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 65.4
• Molecular Weight: 246.08

6-bromobenzodisothiazol-3(2H)-one 1-oxide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 6-bromobenzodisothiazol-3(2H)-one 1-oxide

Introduction to 6-bromobenzodisothiazol-3(2H)-one 1-oxide (CAS No. 1427080-37-2)

6-bromobenzodisothiazol-3(2H)-one 1-oxide, with the chemical formula corresponding to its CAS number 1427080-37-2, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic compound features a unique structural framework comprising a benzodisothiazole core, which is functionalized with a bromine substituent and an oxide group. The presence of these distinct structural motifs makes it a valuable intermediate in the development of various chemical entities, particularly in medicinal chemistry and agrochemical applications.

The benzodisothiazole scaffold is known for its versatility in medicinal chemistry due to its ability to interact with biological targets through multiple binding modes. The incorporation of a bromine atom at the para position relative to the disulfide bridge enhances the electrophilicity of the molecule, making it susceptible to nucleophilic substitution reactions. This property is particularly exploited in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in constructing complex molecular architectures.

The 1-oxide moiety in 6-bromobenzodisothiazol-3(2H)-one 1-oxide introduces an oxygen atom into the ring system, which can influence both the electronic and steric properties of the molecule. This modification can alter reactivity patterns and binding affinities, making it a crucial factor in designing molecules with specific biological activities. In recent years, there has been growing interest in exploring the pharmacological potential of benzodisothiazole derivatives, particularly for their antimicrobial, antiviral, and anticancer properties.

Recent studies have highlighted the utility of 6-bromobenzodisothiazol-3(2H)-one 1-oxide as a key intermediate in synthesizing novel therapeutic agents. For instance, researchers have demonstrated its role in generating substituted benzodisothiazoles that exhibit inhibitory effects on enzymes involved in cancer progression. The bromine atom serves as a handle for further functionalization, allowing chemists to introduce diverse pharmacophores while maintaining the core scaffold's bioactivity.

In addition to its pharmaceutical applications, 6-bromobenzodisothiazol-3(2H)-one 1-oxide has shown promise in materials science. Its ability to undergo metal coordination has been explored in designing metal-organic frameworks (MOFs) and supramolecular assemblies. These materials are of interest for their potential use in catalysis, gas storage, and separation technologies. The interplay between the bromine and oxygen functionalities provides unique coordination sites that can be tailored for specific applications.

The synthesis of 6-bromobenzodisothiazol-3(2H)-one 1-oxide typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the condensation of thiourea with a suitable diaryl disulfide derivative followed by bromination and oxidation steps. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for research and industrial purposes.

The chemical reactivity of 6-bromobenzodisothiazol-3(2H)-one 1-oxide is further enhanced by its ability to participate in various cyclization reactions. These reactions are crucial for constructing more complex heterocyclic systems, which are often required for achieving higher binding affinities with biological targets. The oxide group also plays a role in modulating these reactions by influencing electron density distribution within the molecule.

From a computational chemistry perspective, the molecular structure of 6-bromobenzodisothiazol-3(2H)-one 1-oxide has been extensively studied using density functional theory (DFT) and other quantum mechanical methods. These studies have provided insights into its electronic structure, vibrational modes, and potential interactions with biological receptors. Such computational analyses are invaluable for guiding experimental design and optimizing drug-like properties.

The pharmacokinetic behavior of derivatives derived from 6-bromobenzodisothiazol-3(2H)-one 1-oxide has also been scrutinized through preclinical studies. These investigations have focused on assessing metabolic stability, solubility, and bioavailability profiles. Understanding these parameters is essential for translating promising laboratory findings into viable clinical candidates.

In conclusion,6-bromobenzodisothiazol-3(2H)-one 1-oxide (CAS No. 1427080-37-2) represents a versatile building block with significant potential across multiple domains of chemical research. Its unique structural features enable diverse synthetic applications while offering opportunities for developing novel bioactive molecules. As research continues to uncover new methodologies and applications for this compound, its importance is likely to grow further within both academic and industrial settings.